Cas no 1154286-85-7 (Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate)

• Product Name: Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate
• CAS No: 1154286-85-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• MDL: MFCD12193163
• CID: 4681629
• Update Time: 2025-11-06

Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate

• MDL： MFCD12193163
• Inchi： 1S/C12H16ClNO2/c1-9(12(15)16-2)7-14-8-10-3-5-11(13)6-4-10/h3-6,9,14H,7-8H2,1-2H3
• InChI Key： ZDQVLZVASBBIBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNCC(C(=O)OC)C

Computed Properties

• Exact Mass: 241.087
• Monoisotopic Mass: 241.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate

Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate (CAS 1154286-85-7): A Comprehensive Overview

Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate (CAS 1154286-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 4-chlorobenzylamino moiety and a methylpropanoate group, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for more complex molecules due to its versatile reactivity.

The compound's molecular structure combines a chlorinated aromatic ring with an amino ester functionality, creating interesting possibilities for drug discovery and material science. Current trends in medicinal chemistry emphasize the importance of such hybrid structures, as they often demonstrate improved bioavailability and target specificity compared to simpler analogs. The presence of both hydrogen bond donor and acceptor sites in Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate makes it particularly valuable for molecular recognition studies.

In the context of green chemistry initiatives, scientists are exploring sustainable synthesis routes for CAS 1154286-85-7. Recent publications highlight catalytic methods that reduce waste and improve atom economy in the production of similar amino ester compounds. The pharmaceutical industry shows growing interest in this compound class as potential intermediates for CNS-active drugs, with several patent applications mentioning derivatives of Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate as promising candidates.

Analytical characterization of 1154286-85-7 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural features, which are crucial for research applications. The methyl ester group provides an excellent handle for further chemical modifications, while the chlorophenyl moiety contributes to the molecule's lipophilicity - an important factor in drug design.

From a commercial perspective, Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate has seen steady demand from contract research organizations and academic laboratories. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 99% for different research needs. Storage recommendations generally suggest keeping the material in cool, dry conditions protected from light to maintain stability.

Recent scientific literature reveals innovative applications of CAS 1154286-85-7 in materials science, particularly in the development of functional polymers and smart coatings. The compound's ability to participate in various chemical reactions while maintaining structural integrity makes it attractive for creating novel materials with tailored properties. Researchers are also investigating its potential in catalytic systems and as a ligand in coordination chemistry.

Quality control protocols for Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate emphasize rigorous testing for residual solvents and byproducts. Advanced purification techniques such as preparative HPLC and recrystallization ensure the compound meets the stringent requirements of pharmaceutical research. The growing importance of chiral compounds in drug development has also led to increased interest in the stereochemical aspects of this molecule.

In formulation science, derivatives of 1154286-85-7 have shown promise in improving drug delivery systems. The balance between hydrophilic and lipophilic properties in this compound makes it particularly interesting for enhancing the solubility of poorly water-soluble active pharmaceutical ingredients. Such applications align with current industry efforts to address formulation challenges in new drug development.

Safety assessments of Methyl 3-{[(4-chlorophenyl)methyl]amino}-2-methylpropanoate indicate that standard laboratory precautions are sufficient for handling this material. Material safety data sheets provide detailed information about proper personal protective equipment and handling procedures. As with many research chemicals, proper ventilation and containment measures are recommended when working with this compound in powder form.

The future outlook for CAS 1154286-85-7 appears promising, with ongoing research exploring its potential in various cutting-edge applications. Its structural features continue to inspire novel synthetic approaches and molecular designs across multiple scientific disciplines. As understanding of structure-activity relationships deepens, this compound is likely to remain an important tool in chemical research and development.